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Compound of Interest

Compound Name: BMS-986115

Cat. No.: B1574177

Get Quote

Product: BMS-986115 (Notch Inhibitor) Primary Indication: Advanced Solid Tumors (Notch-

dependent) Mechanism: Gamma-Secretase Inhibition (GSI) preventing NICD cleavage. Critical

Advisory: Do not confuse BMS-986115 with BMS-986205 (Linrodostat), which is an IDO1

inhibitor.

Executive Summary: The Toxicity-Efficacy Paradox
The primary challenge with BMS-986115 is the narrow therapeutic index caused by on-target

gastrointestinal (GI) toxicity. Notch signaling is essential for maintaining the balance between

absorptive enterocytes and secretory goblet cells in the gut.

The Problem: Continuous Notch inhibition drives intestinal stem cells toward a secretory fate

(Goblet Cell Metaplasia), leading to severe secretory diarrhea (72% incidence) and

malabsorption.

The Solution: Optimizing the treatment schedule (intermittent vs. continuous) to allow

intestinal stem cell recovery while maintaining suppression of the oncogenic Notch driver.

Part 1: Pharmacokinetics & Dosing Strategy
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Q: How does the half-life of BMS-986115 dictate the dosing
schedule?
A: BMS-986115 has a projected human half-life (

) of approximately 15 hours. This intermediate half-life presents a specific optimization
challenge:

Continuous Daily Dosing (QD):

Status: Clinically validated MTD is 1.5 mg QD.[1]

Pros: Sustained suppression of HES1 (downstream Notch target).

Cons: High rate of Grade 3/4 diarrhea due to lack of gut epithelium recovery time.

Intermittent Dosing (e.g., BIW - Twice Weekly):

Status: Explored in trials (Arm B) but MTD was not formally established due to study

termination/toxicity at high doses (8 mg).

Optimization Strategy: For preclinical or compassionate use where QD is poorly tolerated,

a "3-days-on / 4-days-off" or Twice Weekly (BIW) schedule is recommended. This exploits

the rapid turnover of intestinal epithelium (3-5 days), allowing the crypts to regenerate

normal enterocytes during the "off" period.

Q: What is the mechanistic basis for the GI toxicity?
The toxicity is "on-target."[1] The diagram below illustrates how BMS-986115 shifts cell fate.
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Figure 1: Mechanism of BMS-986115 induced Goblet Cell Metaplasia. Inhibition of cleavage

prevents HES1 expression, de-repressing the secretory goblet cell fate.

Part 2: Troubleshooting & Toxicity Management
Q: How do I distinguish BMS-986115 diarrhea from standard
chemotherapy-induced diarrhea?
A: BMS-986115 causes secretory diarrhea, characterized by high volume and mucus content,

often persisting despite fasting.

Management Algorithm:

Grade Clinical Presentation Recommended Action

Grade 1 <4 stools/day > baseline
Continue dose. Initiate

loperamide immediately.

Grade 2 4-6 stools/day; mucus present

Hold dose until recovery to

Grade ≤1. Resume at reduced

dose (e.g., 1.2 mg QD).

Grade 3
≥7 stools/day; incontinence;

dehydration

Discontinue permanently or

hold >2 weeks. IV fluids

required. Consider Pulse

Steroids? (See Note below).

Critical Research Insight (Microbiota): Recent translational data suggests that GSI-induced

colitis is exacerbated by the gut microbiome.

Actionable Protocol: In preclinical mouse models, antibiotic depletion of the microbiota has

been shown to rescue the colitis phenotype.[3]

Recommendation: For animal studies, co-administration of broad-spectrum antibiotics may

allow for higher BMS-986115 dosing without lethal GI toxicity.
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A: Hypophosphatemia (64% incidence) is a class effect of Notch inhibitors, likely due to

interference with renal phosphate reabsorption or FGF23 signaling modulation.

Monitoring: Measure serum phosphate weekly during Cycle 1 and 2.

Intervention: Oral phosphate supplementation is usually sufficient. Dose reduction is rarely

needed solely for hypophosphatemia unless it becomes Grade 3 (<2.0 mg/dL) and

unresponsive to replacement.

Part 3: Validating Target Engagement (Biomarkers)
To ensure that "optimized" (reduced) schedules are still effective, you must validate pathway

inhibition.

Q: What is the gold-standard protocol for monitoring Notch inhibition?
A: Monitor the downregulation of HES1 and Deltex1 (DTX1) transcripts in Peripheral Blood

Mononuclear Cells (PBMCs). These are surrogate markers for tumor Notch activity.

Protocol: PBMC Notch Biomarker Assay

Collection: Collect whole blood in EDTA or CPT tubes immediately before dosing (trough)

and 4 hours post-dose (peak).

Isolation: Isolate PBMCs via Ficoll-Paque density gradient centrifugation within 2 hours of

draw.

RNA Extraction: Use a column-based kit (e.g., RNeasy) with on-column DNase digestion.

qRT-PCR:

Target Probes: Human HES1 (e.g., Hs00172878_m1) and DTX1.

Reference Gene:GAPDH or ACTB.

Validation Criteria: A >50% reduction in HES1 mRNA at 4 hours post-dose confirms

biological activity.
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Part 4: Preclinical vs. Clinical Translation
Q: I am designing a mouse xenograft study. What dose schedule should I use? Do not use the

human QD schedule directly without adjustment for murine metabolism.

Murine Metabolism: Rodents clear GSIs faster.

Recommended Schedule:Intermittent High Dose.

Regimen: 5 mg/kg orally, 3 days On / 4 days Off.

Rationale: This mimics the "pulsed" high-concentration exposure that kills cancer stem

cells while allowing the murine gut (which turns over faster than human gut) to recover.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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